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Compound of Interest

Compound Name: Non-2-yn-1-ol

Cat. No.: B147523

An In-depth Technical Guide to Non-2-yn-1-ol

For Researchers, Scientists, and Drug Development Professionals

Introduction

Non-2-yn-1-ol is an organic compound classified as an acetylenic alcohol. Its structure
consists of a nine-carbon chain with a hydroxyl group at position 1 and a carbon-carbon triple
bond between positions 2 and 3. This arrangement of functional groups, a primary alcohol
adjacent to an internal alkyne, suggests a versatile chemical reactivity profile, making it a
potential building block in organic synthesis. However, it is important to note that Non-2-yn-1-ol
is not an extensively studied compound, and detailed information regarding its biological
activity and applications in drug development is limited in publicly available scientific literature.
This guide aims to provide a comprehensive overview of the known properties of Non-2-yn-1-
ol, supplemented with general characteristics and reactions of related alkynols where specific
data is unavailable.

Physicochemical Properties

The fundamental physicochemical properties of Non-2-yn-1-ol are summarized in the table
below. These properties are crucial for its handling, storage, and application in a laboratory
setting.
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Property Value Reference
CAS Number 5921-73-3 [1112]
Molecular Formula CoH160 [1][2]
Molecular Weight 140.22 g/mol [1]

IUPAC Name Non-2-yn-1-ol [1]
Appearance Colorless to pale yellow liquid [3]

Boiling Point 109-111 °C at 11 mmHg [4]

Solubilit Soluble in organic solvents,
Olubility i -
limited solubility in water

[3]

Experimental Protocols

Detailed experimental protocols specifically for the synthesis of Non-2-yn-1-ol are not readily

available in peer-reviewed literature. However, a general approach to synthesizing similar

internal propargyl alcohols involves the alkynylation of an appropriate electrophile. A plausible

synthetic route could involve the reaction of 1-heptyne with paraformaldehyde in the presence

of a strong base, such as n-butyllithium, in an aprotic solvent like tetrahydrofuran (THF). This

general methodology is widely used for the synthesis of propargyl alcohols.[5]

© 2025 BenchChem. All rights reserved. 2/5

Tech Support


https://pubchem.ncbi.nlm.nih.gov/compound/Non-2-yn-1-ol
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h10H%2C2-6%2C9H2%2C1H3
https://pubchem.ncbi.nlm.nih.gov/compound/Non-2-yn-1-ol
https://webbook.nist.gov/cgi/inchi/InChI%3D1S/C9H16O/c1-2-3-4-5-6-7-8-9-10/h10H%2C2-6%2C9H2%2C1H3
https://pubchem.ncbi.nlm.nih.gov/compound/Non-2-yn-1-ol
https://pubchem.ncbi.nlm.nih.gov/compound/Non-2-yn-1-ol
https://cymitquimica.com/cas/5921-73-3/
https://webbook.nist.gov/cgi/inchi?ID=C5921733&Mask=4
https://cymitquimica.com/cas/5921-73-3/
https://www.benchchem.com/product/b147523?utm_src=pdf-body
https://www.organic-chemistry.org/synthesis/C1C/chains/propargylalcohols.shtm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147523?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Reactants

General Synthetic Workflow for Alkynols

Reagents & Conditions

1-Heptyne

Paraformaldehyde

n-Butyllithium (n-BuLi)

Tetrahydrofuran (THF)

Low Temperature (e.g., -78 °C to rt)

Alkynylation Reaction

Solvent

Condition

Aqueous Workup

Purification (e.g., Chromatography)

Non-2-yn-1-ol

Potential Chemical Transformations of Non-2-yn-1-ol

Hydroxyl Group Reactiohs

Alkyne Group Reactions

|

Oxidation to Aldehyde/Carboxylic Acid

[ ]

Hydration to Ketone

Cycloaddition (e.g., Click Chemistry) ‘ Intramolecular Cyclization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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